Cas no 524674-46-2 (2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine)
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine
- 2,4-dimethyl-6-(pyrrolidin-2-ylmethyl)pyridine
- 524674-46-2
- BBL020306
- AKOS001476776
- CS-0453271
- STK891503
-
- Inchi: 1S/C12H18N2/c1-9-6-10(2)14-12(7-9)8-11-4-3-5-13-11/h6-7,11,13H,3-5,8H2,1-2H3
- InChI Key: GRLQGKAFBWWTIO-UHFFFAOYSA-N
- SMILES: N1CCCC1CC1C=C(C)C=C(C)N=1
Computed Properties
- Exact Mass: 190.146998583Da
- Monoisotopic Mass: 190.146998583Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 24.9Ų
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314087-1g |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 95% | 1g |
$471 | 2024-07-15 | |
| Apollo Scientific | OR902810-250mg |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 95% | 250mg |
£250.00 | 2023-09-02 | |
| Apollo Scientific | OR902810-1g |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 95% | 1g |
£555.00 | 2023-09-02 | |
| TRC | D457420-25mg |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 25mg |
$92.00 | 2023-05-18 | ||
| TRC | D457420-50mg |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 50mg |
$150.00 | 2023-05-18 | ||
| TRC | D457420-100mg |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 100mg |
$224.00 | 2023-05-18 | ||
| TRC | D457420-250mg |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 250mg |
$397.00 | 2023-05-18 | ||
| Chemenu | CM314087-1g |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine |
524674-46-2 | 95% | 1g |
$400 | 2021-08-18 |
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine
Introduction to 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine (CAS No. 524674-46-2)
2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 524674-46-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, featuring a pyridine core substituted with dimethyl and pyrrolidinylmethyl groups, positions it as a versatile scaffold for further chemical modifications and biological evaluations.
The structural configuration of 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine contributes to its distinctive chemical behavior. The presence of the pyrrolidinylmethyl side chain enhances its solubility in both polar and nonpolar solvents, making it amenable to various synthetic pathways. This property is particularly valuable in drug discovery, where compatibility with different solvents can influence the efficiency of formulation processes.
In recent years, there has been a growing interest in exploring the pharmacological potential of 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine. Researchers have been investigating its role as a precursor or intermediate in the synthesis of bioactive molecules. The compound's ability to serve as a bridge between different pharmacophores has made it a subject of interest in designing novel therapeutic agents. For instance, studies have examined its interactions with biological targets such as enzymes and receptors, which are crucial for understanding its potential therapeutic effects.
One of the most compelling aspects of 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine is its versatility in medicinal chemistry. The pyridine ring is a common motif in many drugs due to its ability to form hydrogen bonds and interact with biological systems. By incorporating substituents like dimethyl and pyrrolidinylmethyl groups, researchers can fine-tune the electronic and steric properties of the molecule, thereby modulating its biological activity. This flexibility has led to several innovative approaches in drug design, where 524674-46-2 serves as a key building block.
The synthesis of 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine involves multi-step organic reactions that require careful optimization. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are commonly used in its preparation. These methods not only highlight the synthetic prowess but also underscore the compound's significance in modern chemical research.
Recent advancements in computational chemistry have further enhanced the understanding of 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental investigations by predicting potential drug-like properties and optimizing lead compounds for further development.
The pharmaceutical industry has shown particular interest in exploring derivatives of 524674-46-2 for their potential therapeutic benefits. By modifying specific functional groups within the molecule, researchers aim to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Such modifications are critical for developing drugs that can effectively reach their target sites and exert desired effects while minimizing side reactions.
In conclusion, 2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine (CAS No. 524674-46-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in addressing various medical challenges.
524674-46-2 (2,4-Dimethyl-6-(2-pyrrolidinylmethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)